Cas no 1171423-36-1 (N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2,3-dimethoxybenzamide)

• Product Name: N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2,3-dimethoxybenzamide
• CAS No: 1171423-36-1
• MF: C₂₀H₂₀N₄O₅
• MW: 396.396604537964
• CID: 6506636
• PubChem ID: 136157589
• Update Time: 2025-07-20

N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2,3-dimethoxybenzamide
• SR-01000923668
• AKOS024515149
• N-[4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl]-2,3-dimethoxybenzamide
• N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2,3-dimethoxybenzamide
• F5599-0497
• 1171423-36-1
• N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]-2,3-dimethoxybenzamide
• VU0648542-1
• SR-01000923668-1

• Inchi： 1S/C20H20N4O5/c1-24-19-16(12(10-15(25)21-19)13-8-5-9-29-13)18(23-24)22-20(26)11-6-4-7-14(27-2)17(11)28-3/h4-9,12H,10H2,1-3H3,(H,21,25)(H,22,23,26)
• InChI Key： GRPIGSGWNNMJSD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CC(NC2=C1C(NC(C1C=CC=C(C=1OC)OC)=O)=NN2C)=O

Computed Properties

• Exact Mass: 396.143
• Monoisotopic Mass: 396.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 1.4

Additional information on N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2,3-dimethoxybenzamide

Recent Advances in the Study of N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2,3-dimethoxybenzamide (CAS: 1171423-36-1)

The compound N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2,3-dimethoxybenzamide (CAS: 1171423-36-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[3,4-b]pyridine core and furan-2-yl substituent, exhibits promising biological activities, particularly in the modulation of key enzymatic pathways involved in inflammatory and oncogenic processes.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's bioactivity. In vitro assays have demonstrated its potent inhibitory effects on specific kinases, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3), which are critical targets in cancer and neurodegenerative diseases. The compound's unique structural features, including the 2,3-dimethoxybenzamide moiety, contribute to its high binding affinity and selectivity for these kinases.

One of the most notable findings is the compound's ability to induce apoptosis in cancer cell lines while sparing normal cells, suggesting a favorable therapeutic index. Mechanistic studies using proteomics and transcriptomics have revealed that N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2,3-dimethoxybenzamide triggers the mitochondrial apoptotic pathway by upregulating pro-apoptotic proteins such as Bax and downregulating anti-apoptotic proteins like Bcl-2.

In addition to its anticancer properties, preliminary data indicate that this compound may also have applications in treating inflammatory diseases. Animal models of rheumatoid arthritis have shown significant reductions in joint inflammation and cartilage degradation following treatment with the compound. These effects are attributed to its inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2,3-dimethoxybenzamide. Current research is focused on structural modifications to improve its solubility and bioavailability while maintaining its therapeutic efficacy. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2,3-dimethoxybenzamide represents a promising lead compound for the development of novel therapeutics targeting cancer and inflammatory diseases. Further preclinical and clinical studies are warranted to fully explore its potential and translate these findings into clinical applications.